5-Bromo-2-phenylpyridine
Cat. No. B1272043
M. Wt: 234.09 g/mol
InChI Key: PRNGIODVYLTUKH-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08383620B2
Procedure details
To a solution of 2,5-dibromopyridine (1.00 g) in toluene (10 mL) and ethanol (5 mL) was added phenylboronic acid (515 mg), sodium carbonate (1.34 g) and tetrakis (triphenylphosphine)palladium(0) (24 mg) and the reaction mixture was heated at reflux for 16 h. After cooling to room temperature, the reaction was quenched with water (30 mL) and extracted into ethylacetate (2×30 mL). The organic layers were washed with brine (40 mL), dried (MgSO4), reduced in vacuo and purified on silica to give 5-bromo-2-phenyl-pyridine as a white solid.
[Compound]
Name
tetrakis (triphenylphosphine)palladium(0)
Quantity
24 mg
Type
reactant
Reaction Step One
Identifiers
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REACTION_CXSMILES
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Br[C:2]1[CH:7]=[CH:6][C:5]([Br:8])=[CH:4][N:3]=1.[C:9]1(B(O)O)[CH:14]=[CH:13][CH:12]=[CH:11][CH:10]=1.C(=O)([O-])[O-].[Na+].[Na+]>C1(C)C=CC=CC=1.C(O)C>[Br:8][C:5]1[CH:6]=[CH:7][C:2]([C:9]2[CH:14]=[CH:13][CH:12]=[CH:11][CH:10]=2)=[N:3][CH:4]=1 |f:2.3.4|
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Inputs
Step One
|
Name
|
|
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Quantity
|
1 g
|
|
Type
|
reactant
|
|
Smiles
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BrC1=NC=C(C=C1)Br
|
|
Name
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|
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Quantity
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515 mg
|
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Type
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reactant
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Smiles
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C1(=CC=CC=C1)B(O)O
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Name
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|
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Quantity
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1.34 g
|
|
Type
|
reactant
|
|
Smiles
|
C([O-])([O-])=O.[Na+].[Na+]
|
[Compound]
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Name
|
tetrakis (triphenylphosphine)palladium(0)
|
|
Quantity
|
24 mg
|
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Type
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reactant
|
|
Smiles
|
|
|
Name
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|
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Quantity
|
10 mL
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Type
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solvent
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Smiles
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C1(=CC=CC=C1)C
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|
Name
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Quantity
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5 mL
|
|
Type
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solvent
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Smiles
|
C(C)O
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Conditions
Temperature
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Control Type
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AMBIENT
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
|
Workups
TEMPERATURE
|
Type
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TEMPERATURE
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Details
|
the reaction mixture was heated
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TEMPERATURE
|
Type
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TEMPERATURE
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Details
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at reflux for 16 h
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Duration
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16 h
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CUSTOM
|
Type
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CUSTOM
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Details
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the reaction was quenched with water (30 mL)
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EXTRACTION
|
Type
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EXTRACTION
|
|
Details
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extracted into ethylacetate (2×30 mL)
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WASH
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Type
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WASH
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Details
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The organic layers were washed with brine (40 mL)
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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|
Details
|
dried (MgSO4)
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CUSTOM
|
Type
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CUSTOM
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|
Details
|
purified on silica
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Outcomes
Product
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Name
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|
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Type
|
product
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|
Smiles
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BrC=1C=CC(=NC1)C1=CC=CC=C1
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Source
|
Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
